(2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone

• IUPAC Name: (2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone
• InChI: InChI=1S/C23H27N3O2/c1-2-28-22-18(9-6-12-24-22)23(27)26-15-19(16-7-4-3-5-8-16)21-20(26)17-10-13-25(21)14-11-17/h3-9,12,17,19-21H,2,10-11,13-15H2,1H3/t19-,20+,21+/m0/s1
• InChI Key: KKXQAFOKRTYXCF-PWRODBHTSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)N2CC(C3C2C4CCN3CC4)C5=CC=CC=C5
• Isomeric SMILES: CCOC1=C(C=CC=N1)C(=O)N2C[C@H]([C@@H]3[C@H]2C4CCN3CC4)C5=CC=CC=C5
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

(2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[52202,6]undecan-5-yl]methanone is a complex organic compound with a unique structure that combines a pyridine ring, an ethoxy group, and a diazatricycloundecane framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone typically involves multi-step organic reactions. The process begins with the preparation of the pyridine ring, followed by the introduction of the ethoxy group. The diazatricycloundecane framework is then constructed through a series of cyclization reactions. The final step involves the coupling of the pyridine and diazatricycloundecane moieties under specific reaction conditions, such as the use of a suitable catalyst and controlled temperature and pressure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as solvent choice and reaction time, is crucial for scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, facilitated by reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[52202,6]undecan-5-yl]methanone is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used as a probe to study enzyme interactions and receptor binding. Its structural features make it a suitable candidate for investigating the mechanisms of action of various biological processes.

Medicine

In medicinal chemistry, (2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone is explored for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In the industrial sector, this compound can be used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the specific target and context.

Comparison with Similar Compounds

Similar Compounds

2,2’-Bipyridyl: A symmetrical bipyridine used as a ligand in coordination chemistry.

Dichloroaniline: An aniline derivative with two chlorine atoms, used in the production of dyes and herbicides.

Uniqueness

(2-ethoxypyridin-3-yl)-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone stands out due to its complex structure, which combines multiple functional groups and a rigid framework. This uniqueness allows for diverse applications and interactions that are not possible with simpler compounds.